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Compound of Interest

Compound Name: Naled

Cat. No.: B1676917

A Historical Review of Naled in Public Health
Vector Control

An In-depth Technical Guide

This technical guide provides a comprehensive historical review of the use of Naled, an
organophosphate insecticide, in public health vector control programs. It is intended for
researchers, scientists, and drug development professionals, offering detailed information on its
efficacy, environmental fate, non-target effects, and the evolution of its application. This
document summarizes key quantitative data, outlines experimental protocols for its evaluation,
and visualizes important biological and experimental processes.

Introduction

Naled (1,2-dibromo-2,2-dichloroethyl dimethyl phosphate) is an organophosphate insecticide
first registered for use in the United States in 1959.[1][2] It has been a significant tool in public
health for controlling adult mosquito populations, particularly those carrying diseases such as
Zika, dengue, and chikungunya.[3][4] Naled is also used in agriculture to control various insect
pests on crops.[1][5] For mosquito abatement, it is most commonly applied as an ultra-low
volume (ULV) aerial spray, which allows for the treatment of large areas with a small amount of
active ingredient.[3][4][6] The maximum application rate for both ground and aerial application
for mosquito control is typically around 1.6 ounces of active ingredient per acre.[7][8]
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Mode of Action

As an organophosphate insecticide, Naled's primary mode of action is the inhibition of the
enzyme acetylcholinesterase (AChE) in the nervous system of insects.[7][8] AChE is
responsible for breaking down the neurotransmitter acetylcholine (ACh) in the synaptic cleft. By
inhibiting AChE, Naled causes an accumulation of ACh, leading to continuous nerve
stimulation, paralysis, and ultimately the death of the insect.[9] This overstimulation of the
nervous system results in respiratory paralysis.[7]

Efficacy in Vector Control

Naled has been demonstrated to be effective against a variety of mosquito species. Its efficacy
is often evaluated through laboratory bioassays and field trials using caged mosquitoes.

Table 1: Efficacy of Naled Against Mosquito Species

Application
] ] Study
Species Rate (fl Mortality (%) . Year
Location
ozlacre)
Anopheles )
. 0.125 14 Jacksonville, FL 2003
guadrimaculatus
Anopheles _
. 0.25 80 Jacksonville, FL 2003
guadrimaculatus
Anopheles )
. 0.5 99 Jacksonville, FL 2003
guadrimaculatus
Effective
Aedes 0.75 (as Trumpet N
) (specific % not Key Largo, FL 2006-2008
taeniorhynchus EC, 78% naled)
stated)
_ N Highly Puerto Rico (14
Aedes aegypti Not specified ) ] 2016
susceptible populations)

Source: Brown et al., 2006; Zhong et al., 2010; EPA, 2017.
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While effective in the short-term, some studies have noted that repeated applications may not
lead to long-term suppression of mosquito populations. For instance, a study in central New
York observed a 15-fold increase in the population of Culiseta melanura, a primary vector of
Eastern Equine Encephalitis virus, over 11 years of Naled spraying.[10]

Environmental Fate and Non-Target Effects

Naled is known for its relatively rapid degradation in the environment, with more than 90%
breaking down within 30 hours.[7][8] Its primary degradation product is dichlorvos (DDVP),
another organophosphate insecticide.[11] Studies have detected both Naled and DDVP in
water samples shortly after aerial applications, with concentrations sometimes exceeding
aquatic life benchmarks for invertebrates.[12][13] However, these compounds are typically not
detected in water more than a day after application.[12][13]

The use of Naled has raised concerns regarding its impact on non-target organisms,
particularly beneficial insects and aquatic invertebrates.

Table 2: Toxicity of Naled to Non-Target Organisms

Organism Toxicity Metric Value Notes

Honey Bee (Apis

] LD50 (direct contact) 0.48 u g/bee Highly toxic
mellifera)
Freshwater
Invertebrates (e.g., - Very highly toxic

water fleas, stoneflies)

) Moderately to very
Freshwater Fish ) )
highly toxic

Reduction in egg

Birds (Mallard) Chronic Exposure production and
survival
Miami Blue Butterfly o Mortality attributed to
] ] ] Significantly reduced
(Cyclargus thomasi Field Trials o excess Naled
) survival in spray zone )
bethunebakeri) Larvae residues
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Source: National Pesticide Information Center; Zhong et al., 2010.

Experimental Protocols

The evaluation of Naled's efficacy and environmental impact involves a range of standardized
experimental protocols.

Efficacy Testing (Caged Mosquito Bioassay)

A common method for assessing the efficacy of aerial spraying is the use of caged mosquitoes.

o Mosquito Rearing: A susceptible strain of the target mosquito species is reared in a
laboratory under controlled conditions.

o Cage Placement: Adult mosquitoes are placed in bioassay cages. These cages are then
strategically placed within the target spray zone, in a drift zone, and in a control zone not
exposed to the spray.[14]

o Application: The aerial ULV application of Naled is conducted according to the desired
operational parameters.

o Mortality Assessment: The mortality of the caged mosquitoes is assessed at specific time
points post-application (e.g., 1, 4, and 12 hours).[15] Mortality in the treatment groups is
corrected for any mortality observed in the control group.

Environmental Sample Analysis (Naled and Dichlorvos)

The analysis of Naled and its primary metabolite, dichlorvos (DDVP), in environmental samples
is crucial for assessing exposure and environmental fate.

o Sample Collection:

o Air: Air samples are collected by drawing a known volume of air through a sorbent tube
containing a resin like XAD-4.[3]

o Water: Water samples are collected in clean glass bottles.[9]
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o Biota (e.g., invertebrates, biofilm): Samples are collected from the field and frozen until
analysis.[9]

e Sample Preparation:

o Air: The pesticides are recovered from the resin by eluting with an organic solvent such as
ethyl acetate.[3]

o Water: Samples may be filtered and then subjected to solid-phase extraction (SPE) to
concentrate the analytes.[9]

o Biota: Samples are homogenized and extracted with an appropriate solvent.[9]
e Analytical Method:

o The extracts are typically analyzed using gas chromatography (GC) coupled with a
nitrogen-phosphorus detector (NPD) or mass spectrometry (MS).[3][6] Liquid
chromatography-tandem mass spectrometry (LC-MS/MS) is also used for water and biota
samples.[9]

o The limits of quantitation for Naled and DDVP can be in the low microgram per cubic
meter (ug/m3) range for air and nanogram per liter (ng/L) for water.[3][6][9]

Visualizations
Signaling Pathway: Acetylcholinesterase Inhibition

The following diagram illustrates the mechanism of acetylcholinesterase inhibition by Naled at
the synaptic cleft.
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Caption: Mechanism of Naled's neurotoxicity via acetylcholinesterase inhibition.

Experimental Workflow: Naled Residue Analysis in
Water

This diagram outlines the typical workflow for analyzing Naled and DDVP residues in water

samples.
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Caption: Workflow for the analysis of Naled and DDVP in water samples.
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Conclusion

Naled has been a widely used and effective tool for the control of adult mosquito populations in
public health for over six decades. Its mode of action as an acetylcholinesterase inhibitor
provides rapid knockdown of target vector species. However, its use is not without controversy,
primarily due to concerns about its potential impacts on non-target organisms and the
environment. A thorough understanding of its efficacy, environmental fate, and toxicological
profile, as outlined in this guide, is essential for its responsible and effective use in integrated
vector management programs. Continuous monitoring and research are necessary to mitigate
risks and ensure that its application in public health remains a net benefit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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